Cas no 1221283-05-1 ((1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine
• CAS No: 1221283-05-1
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• MDL: MFCD18262365
• CID: 5557860
• PubChem ID: 50896786
• Update Time: 2025-10-28

(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methylamine
• (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine

• MDL： MFCD18262365
• Inchi： 1S/C6H8F3N3/c1-12-4(3-10)2-5(11-12)6(7,8)9/h2H,3,10H2,1H3
• InChI Key： BFJJRLFTZRCIRT-UHFFFAOYSA-N
• SMILES： N1(C)C(CN)=CC(C(F)(F)F)=N1

Additional information on (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine

The Compound CAS No. 1221283-05-1: (1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-5-Yl)Methanamine

The compound with CAS No. 1221283-05-1, commonly referred to as (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The pyrazole ring serves as a central structural motif, while the trifluoromethyl group and methylamine substituent contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, the trifluoromethyl group is known to enhance the lipophilicity and stability of molecules, making them more suitable for drug delivery systems. Additionally, the methylamine substituent introduces nucleophilic character, which can be exploited in designing bioactive compounds. These features make (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine a promising candidate for further exploration in therapeutic applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and Suzuki coupling. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. Such advancements underscore the growing interest in this compound within the scientific community.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations have revealed that (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine undergoes hydrolysis under specific pH conditions, leading to the formation of less complex byproducts. This information is vital for ensuring sustainable practices in its production and application.

Looking ahead, the integration of computational chemistry tools has opened new avenues for studying the properties of this compound. For example, density functional theory (DFT) calculations have been employed to predict its electronic structure and reactivity. These insights are invaluable for designing experiments and guiding further research into its potential uses.

In conclusion, (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine represents a valuable addition to the library of pyrazole derivatives. Its unique combination of structural features and promising biological activity positions it as a key player in future advancements across multiple disciplines. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial applications.